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Introduction

SHAAGtide is a novel synthetic peptide with significant potential in cellular research and
therapeutic development. Its uniqgue mode of action, targeting specific cell surface receptors
and modulating intracellular signaling pathways, makes it a valuable tool for investigating a
range of cellular processes, including proliferation, differentiation, and apoptosis. These
application notes provide detailed protocols for the effective use of SHAAGtide in cell culture
experiments, guidelines for data analysis, and an overview of its mechanism of action.

Mechanism of Action

SHAAGtide is an antagonist of the fictional "Apoptosis-Promoting Receptor 1" (APR1). By
binding to APR1, SHAAGtide competitively inhibits the binding of the natural ligand,
"Apoptosis-Inducing Factor" (AIF). This inhibition prevents the downstream activation of the
caspase cascade, thereby protecting cells from programmed cell death. The primary signaling
pathway affected by SHAAGtide is the intrinsic apoptosis pathway, with a key impact on
mitochondrial membrane potential and cytochrome c release.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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